Cas no 50871-35-7 (2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one)

• Product Name: 2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one
• CAS No: 50871-35-7
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 1572943
• PubChem ID: 3039607
• Update Time: 2025-04-21

2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one
• 2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4-one
• 2-(4-(2-Hydroxypropyl)-1-piperazinyl)-5-phenyl-4(5H)-thiazolone
• DTXSID50965099
• 4(5H)-Thiazolone, 2-(4-(2-hydroxypropyl)-1-piperazinyl)-5-phenyl-
• 50871-35-7
• N-(Hydroxy-2' propyl)-piperazino-2 phenyl-5 thiazolinone-4
• N-(Hydroxy-2' propyl)-piperazino-2 phenyl-5 thiazolinone-4 [French]
• LA 1344

• Inchi： 1S/C16H21N3O2S/c1-12(20)11-18-7-9-19(10-8-18)16-17-15(21)14(22-16)13-5-3-2-4-6-13/h2-6,12,14,20H,7-11H2,1H3
• InChI Key： KSCYOCCKIYUJHK-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)C(N=C1N1CCN(CC(C)O)CC1)=O

Computed Properties

• Exact Mass: 319.13563
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 56.14